![molecular formula C20H18ClFN2O2S B10816350 2-({[2-(2-Chlorophenyl)-5-methyl-1,3-oxazol-4-YL]methyl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide](/img/structure/B10816350.png)
2-({[2-(2-Chlorophenyl)-5-methyl-1,3-oxazol-4-YL]methyl}sulfanyl)-N-[(4-fluorophenyl)methyl]acetamide
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Overview
Description
Preparation Methods
- Unfortunately, specific synthetic routes and reaction conditions for WAY-331974 are not widely documented in the literature.
- Industrial production methods remain proprietary and may not be publicly available.
Chemical Reactions Analysis
Reactivity: WAY-331974 likely undergoes various reactions, including oxidation, reduction, and substitution.
Common Reagents and Conditions: Detailed information on reagents and conditions is scarce.
Major Products:
Scientific Research Applications
Biology: It may impact cellular processes related to Wnt signaling and cell fate determination.
Medicine: Research is ongoing to explore its therapeutic potential, but clinical applications remain speculative.
Industry: WAY-331974’s industrial applications are not well-established.
Mechanism of Action
- WAY-331974 likely interacts with β-catenin , a key protein in the Wnt pathway.
- By modulating β-catenin levels, it influences gene expression, cell proliferation, and tissue homeostasis.
Comparison with Similar Compounds
Similar Compounds: While WAY-331974 is unique, other β-catenin modulators include
properties
Molecular Formula |
C20H18ClFN2O2S |
---|---|
Molecular Weight |
404.9 g/mol |
IUPAC Name |
2-[[2-(2-chlorophenyl)-5-methyl-1,3-oxazol-4-yl]methylsulfanyl]-N-[(4-fluorophenyl)methyl]acetamide |
InChI |
InChI=1S/C20H18ClFN2O2S/c1-13-18(24-20(26-13)16-4-2-3-5-17(16)21)11-27-12-19(25)23-10-14-6-8-15(22)9-7-14/h2-9H,10-12H2,1H3,(H,23,25) |
InChI Key |
GDWJLGISJWBARN-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(N=C(O1)C2=CC=CC=C2Cl)CSCC(=O)NCC3=CC=C(C=C3)F |
Origin of Product |
United States |
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